Cas no 2138179-99-2 (Imidazo[1,5-a]pyrimidine-8-carboxylic acid, 1,2,3,4-tetrahydro-6-(1-methylethyl)-, methyl ester)

• Product Name: Imidazo[1,5-a]pyrimidine-8-carboxylic acid, 1,2,3,4-tetrahydro-6-(1-methylethyl)-, methyl ester
• CAS No: 2138179-99-2
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 5280304
• Update Time: 2025-10-28

Imidazo[1,5-a]pyrimidine-8-carboxylic acid, 1,2,3,4-tetrahydro-6-(1-methylethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,5-a]pyrimidine-8-carboxylic acid, 1,2,3,4-tetrahydro-6-(1-methylethyl)-, methyl ester

• Inchi： 1S/C11H17N3O2/c1-7(2)9-13-8(11(15)16-3)10-12-5-4-6-14(9)10/h7,12H,4-6H2,1-3H3
• InChI Key： SADLRMHOXJOXSW-UHFFFAOYSA-N
• SMILES： C12=C(C(OC)=O)N=C(C(C)C)N1CCCN2

Additional information on Imidazo[1,5-a]pyrimidine-8-carboxylic acid, 1,2,3,4-tetrahydro-6-(1-methylethyl)-, methyl ester

Imidazo[1,5-a]pyrimidine-8-carboxylic acid, 1,2,3,4-tetrahydro-6-(1-methylethyl)-, methyl ester (CAS No. 2138179-99-2): A Comprehensive Overview

Imidazo[1,5-a]pyrimidine-8-carboxylic acid, 1,2,3,4-tetrahydro-6-(1-methylethyl)-, methyl ester (CAS No. 2138179-99-2) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the imidazo[1,5-a]pyrimidine class of heterocyclic molecules, which are known for their diverse biological activities and potential therapeutic applications. The specific structural features of this compound, including its tetrahydropyran ring system and the presence of a methyl ester group at the 8-position, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of Imidazo[1,5-a]pyrimidine-8-carboxylic acid, 1,2,3,4-tetrahydro-6-(1-methylethyl)-, methyl ester (CAS No. 2138179-99-2) have been extensively studied to understand its potential pharmacological effects. The compound's molecular structure suggests that it may interact with various biological targets due to its aromatic ring system and functional groups. This has led to its investigation as a potential scaffold for developing new drugs targeting a range of diseases.

Recent research has highlighted the importance of imidazo[1,5-a]pyrimidine derivatives in medicinal chemistry. These compounds have been shown to exhibit inhibitory activity against several enzymes and receptors involved in inflammatory responses and cancer cell proliferation. The presence of a methyl ester group in Imidazo[1,5-a]pyrimidine-8-carboxylic acid (CAS No. 2138179-99-2) may play a crucial role in modulating its bioavailability and binding affinity to biological targets.

In particular, studies have demonstrated that derivatives of imidazo[1,5-a]pyrimidine can inhibit Janus kinases (JAKs), which are involved in signal transduction pathways that regulate immune responses and cell growth. The tetrahydropyran ring system in this compound may contribute to its ability to interact with JAK enzymes by providing a suitable binding pocket. Additionally, the methyl ester group could influence the compound's solubility and metabolic stability.

The pharmacokinetic properties of Imidazo[1,5-a]pyrimidine-8-carboxylic acid (CAS No. 2138179-99-2) have also been examined in preclinical studies. These studies suggest that the compound exhibits moderate oral bioavailability and a reasonable half-life upon administration. This makes it a promising candidate for further development into an oral therapeutic agent. The metabolic pathways by which this compound is processed by the body have been identified as key factors in determining its overall efficacy and safety profile.

One of the most exciting aspects of Imidazo[1,5-a]pyrimidine derivatives is their potential application in oncology research. Several preclinical studies have shown that these compounds can induce apoptosis in cancer cells while sparing healthy cells. This selective toxicity is attributed to the ability of these molecules to disrupt specific signaling pathways that are overactive in tumor cells. The structural features of Imidazo[1,5-a]pyrimidine-8-carboxylic acid (CAS No. 2138179-99-2), particularly the presence of the tetrahydropyran ring and the methyl ester group at the 8-position, may be critical in mediating these effects.

Furthermore, research has indicated that Imidazo[1,5-a]pyrimidine derivatives can enhance immune responses by modulating the activity of immune cells such as T lymphocytes and natural killer cells. This immunomodulatory activity has implications for developing new treatments for infectious diseases and autoimmune disorders. The ability of this class of compounds to activate or suppress specific immune pathways makes them valuable tools for investigating immune function at a molecular level.

The development of new synthetic methodologies for Imidazo[1,5-a]pyrimidine derivatives has been an area of active research. Advances in synthetic chemistry have enabled the efficient preparation of complex derivatives with improved pharmacological properties. These synthetic strategies often involve multi-step reactions that introduce specific functional groups while maintaining structural integrity. The synthesis of Imidazo[1,5-a]pyrimidine-8-carboxylic acid (CAS No. 2138179-99-2) exemplifies these advancements by showcasing how functional groups such as the methyl ester can be incorporated into the core heterocyclic structure.

In conclusion, Imidazo[1,5-a]pyrimidine-8-carboxylic acid (CAS No. 2138179-99-2) represents a significant area of interest in pharmaceutical research due to its unique structural features and potential biological activities. The compound's ability to interact with various biological targets suggests that it may be developed into a new therapeutic agent with applications in oncology and immunology. Continued research into this class of compounds will likely uncover additional pharmacological effects and lead to novel drug discoveries.